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Compound of Interest

Compound Name: Brucine

Cat. No.: B1667951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of established techniques to

monitor and quantify apoptosis in cancer cells induced by brucine, a natural alkaloid with

demonstrated anti-tumor properties. The following protocols are detailed to ensure

reproducibility and accurate data interpretation in a research setting.

Assessment of Cell Viability and Proliferation
A primary step in evaluating the effect of a compound on cancer cells is to determine its impact

on cell viability and proliferation. The MTT assay is a widely used colorimetric method for this

purpose.

Quantitative Data Summary: Brucine's Effect on Cancer
Cell Viability
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Cell Line
Brucine
Concentration

Incubation
Time

% Cell Viability
Inhibition
(IC50)

Reference

A2780 (Ovarian

Cancer)

0, 0.625, 2.5, 10

µM
72h 1.43 µM [1]

HT-29 (Colon

Cancer)

31.25, 62.5, 125,

250, 500, 1000

µmol/L

24h, 48h, 72h

0.368 µmol/L

(24h), 0.226

µmol/L (48h),

0.168 µmol/L

(72h)

[2][3]

QBC939

(Cholangiocarcin

oma)

5, 10, 20 µM Not Specified
Dose-dependent

decrease
[4][5]

KB (Oral Cancer) 10-100 µg/ml Not Specified 30 µg/ml [6]

Experimental Protocol: MTT Assay
Cell Seeding: Seed cancer cells in a 96-well plate at a density of 3 × 10⁴ cells/mL and

incubate for 24 hours to allow for cell attachment.[2]

Brucine Treatment: Treat the cells with various concentrations of brucine (e.g., 0, 5, 10, 20,

50, 100 µM) and a vehicle control. Incubate for desired time points (e.g., 24, 48, 72 hours).

MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4

hours at 37°C.

Formazan Solubilization: Remove the supernatant and add 150 µL of DMSO to each well to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The

IC50 value (the concentration of brucine that inhibits 50% of cell growth) can be determined

from the dose-response curve.
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MTT Assay Workflow

Seed Cells in 96-well Plate Treat with Brucine Add MTT Reagent Incubate (4h) Solubilize Formazan (DMSO) Measure Absorbance (490nm) Calculate Cell Viability

Annexin V/PI Staining Workflow

Treat Cells with Brucine Harvest Cells Wash with PBS Resuspend in Binding Buffer Add Annexin V-FITC & PI Incubate (15 min, Dark) Analyze by Flow Cytometry
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Brucine-Induced Apoptosis: Signaling Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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